N-[(2-chlorophenyl)(2-hydroxy-1-naphthyl)methyl]-4-methoxybenzamide

• IUPAC Name: N-[(2-chlorophenyl)-(2-hydroxynaphthalen-1-yl)methyl]-4-methoxybenzamide
• InChI: InChI=1S/C25H20ClNO3/c1-30-18-13-10-17(11-14-18)25(29)27-24(20-8-4-5-9-21(20)26)23-19-7-3-2-6-16(19)12-15-22(23)28/h2-15,24,28H,1H3,(H,27,29)
• InChI Key: MUPJWZFTJXBWCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC(C2=CC=CC=C2Cl)C3=C(C=CC4=CC=CC=C43)O
• Molecular Formula: C25H20ClNO3
• Molecular Weight: 417.9 g/mol

Description

N-[(2-chlorophenyl)(2-hydroxy-1-naphthyl)methyl]-4-methoxybenzamide, also known as SCH 58261, is a selective adenosine A2A receptor antagonist. It is a chemical compound that has been widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

N-[(2-chlorophenyl)(2-hydroxy-1-naphthyl)methyl]-4-methoxybenzamide 58261 acts as a selective antagonist of the adenosine A2A receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. Adenosine A2A receptors are involved in the regulation of various physiological processes, including neurotransmitter release, neuronal excitability, and inflammation. By blocking the adenosine A2A receptor, this compound 58261 can modulate these processes and have potential therapeutic effects.
Biochemical and Physiological Effects:
This compound 58261 has been shown to modulate the release of dopamine, a neurotransmitter that is involved in the regulation of movement, motivation, and reward. By blocking the adenosine A2A receptor, this compound 58261 can increase the release of dopamine, which may have potential therapeutic effects in the treatment of Parkinson's disease and Huntington's disease.

Advantages and Limitations for Lab Experiments

N-[(2-chlorophenyl)(2-hydroxy-1-naphthyl)methyl]-4-methoxybenzamide 58261 has several advantages for lab experiments, including its high selectivity for the adenosine A2A receptor, its well-established synthesis method, and its potential therapeutic applications. However, there are also limitations to the use of this compound 58261 in lab experiments, including its relatively low solubility in aqueous solutions and its potential off-target effects.

Future Directions

There are several future directions for the study of N-[(2-chlorophenyl)(2-hydroxy-1-naphthyl)methyl]-4-methoxybenzamide 58261, including its potential therapeutic applications in the treatment of cancer, its effects on other neurotransmitters and physiological processes, and the development of more potent and selective adenosine A2A receptor antagonists. Further research is needed to fully understand the potential of this compound 58261 and other adenosine A2A receptor antagonists for the treatment of various diseases.

Scientific Research Applications

N-[(2-chlorophenyl)(2-hydroxy-1-naphthyl)methyl]-4-methoxybenzamide 58261 has been extensively used in scientific research as a selective adenosine A2A receptor antagonist. It has been shown to have potential therapeutic applications in the treatment of various diseases, including Parkinson's disease, Huntington's disease, and cancer. This compound 58261 has been used to study the role of adenosine A2A receptors in the regulation of dopamine release, neuroprotection, and anti-inflammatory effects.